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Compound of Interest

Compound Name: Allyl cyclohexanepropionate

Cat. No.: B1218758

An In-depth Technical Guide to Allyl Cyclohexanepropionate

Introduction

Allyl cyclohexanepropionate (CAS No. 2705-87-5) is a synthetic ester recognized for its
distinct sweet, fruity aroma reminiscent of pineapple.[1][2][3][4] This colorless to pale yellow
liquid is a significant component in the flavor and fragrance industries.[1][5] It is valued for its
contribution to fruity top notes and its ability to impart pineapple and chamomile nuances in
perfumery.[1][3] While not found in nature, its unique olfactory profile makes it a valuable
synthetic ingredient.[1][2][6] This document provides a comprehensive overview of its physical
and chemical properties, synthesis, and applications for researchers, scientists, and drug
development professionals.

Identifiers and Chemical Structure
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Identifier Value

IUPAC Name prop-2-enyl 3-cyclohexylpropanoate[7]
CAS Number 2705-87-5[6][7][8][9]

Molecular Formula C12H2002[5][6][7118]1[10]

Molecular Weight 196.29 g/mol [5][6][7]1[8][10]

SMILES C=CCOC(=0)CCC1CCCCC1[7][10][11]

INChl=1S/C12H2002/c1-2-10-14-12(13)9-8-11-

InChl
6-4-3-5-7-11/h2,11H,1,3-10H2[7][10][11]
TWXUTZNBHUWMKJ-UHFFFAOYSA-N[7][10]
InChlKey
[11]
FEMA Number 2026[6][7]
EINECS Number 220-292-5[6][7]

Physical Properties

Allyl cyclohexanepropionate is a colorless to pale yellow, clear liquid at room temperature.[1]
[5][12] It possesses a strong, sweet, and fruity odor, most commonly associated with pineapple.

[1](21(3]
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Property Value Reference
Colorless to pale yellow clear

Appearance o [1][51112]
liquid

Odor Sweet, fruity, pineapple-like [1112][3][12]

Boiling Point 266°C (510.8°F) at 760 mmHg  [6]

91°C (196°F) at 1 mmHg [BI[711][13]

Melting Point < -20°C (< -4°F) [6][13]

Density 0.945 - 0.950 g/mL at 20°C [71[12]

0.948 g/mL at 25°C [3][11]

Refractive Index 1.457 - 1.462 at 20°C [71[91112]

1.46 (lit.) at 20°C [12][13][14]

Flash Point 106°C (222.8°F) - closed cup [6]

109°C [12]

Vapor Pressure 0.009 mmHg at 25°C (est.) 9]

. Insoluble in water and

Solubility _ [7161[12]
glycerine

Soluble in ethanol, ether,

: : : [LI[71[9]
higher oils, and fatty oils
logP (o/w) 4.28 [6]

Chemical Properties

As an ester, allyl cyclohexanepropionate can undergo hydrolysis under acidic or basic

conditions to yield cyclohexanepropionic acid and allyl alcohol.[1] It is considered a

combustible liquid. For fragrance applications, the level of free allyl alcohol in the ester should

be less than 0.1%.[7]

Stability and Storage:

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://wap.guidechem.com/encyclopedia/allyl-cyclohexylpropionate-dic10853.html
https://www.nacchemical.com/allyl-cyclohexanepropionate-3466011.html
https://www.ventos.com/index.php/en/producto/3597/ALLYL+CYCLOHEXYL+PROPIONATE/223
https://wap.guidechem.com/encyclopedia/allyl-cyclohexylpropionate-dic10853.html
https://www.perfumerflavorist.com/fragrance/ingredients/article/21860601/the-synthesis-of-allyl-3-cyclohexylpropionate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5153752.htm
https://www.ventos.com/index.php/en/producto/3597/ALLYL+CYCLOHEXYL+PROPIONATE/223
https://www.scentree.co/en/Allyl_cyclohexyl_propionate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5153752.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w202606
https://m.chemicalbook.com/ProductChemicalPropertiesCB5153752_EN.htm
https://www.scentree.co/en/Allyl_cyclohexyl_propionate.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5153752_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://www.ventos.com/index.php/en/producto/3597/ALLYL+CYCLOHEXYL+PROPIONATE/223
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5153752.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w202606
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://www.thegoodscentscompany.com/data/rw1000322.html
https://www.ventos.com/index.php/en/producto/3597/ALLYL+CYCLOHEXYL+PROPIONATE/223
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w202606
https://m.chemicalbook.com/ProductChemicalPropertiesCB5153752_EN.htm
https://www.odowell.com/allyl-cyclohexyl-propionate.html
https://www.scentree.co/en/Allyl_cyclohexyl_propionate.html
https://www.ventos.com/index.php/en/producto/3597/ALLYL+CYCLOHEXYL+PROPIONATE/223
https://www.thegoodscentscompany.com/data/rw1000322.html
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://www.thegoodscentscompany.com/data/rw1000322.html
https://www.ventos.com/index.php/en/producto/3597/ALLYL+CYCLOHEXYL+PROPIONATE/223
https://wap.guidechem.com/encyclopedia/allyl-cyclohexylpropionate-dic10853.html
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://www.thegoodscentscompany.com/data/rw1000322.html
https://www.scentree.co/en/Allyl_cyclohexyl_propionate.html
https://www.benchchem.com/product/b1218758?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/allyl-cyclohexylpropionate-dic10853.html
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-cyclohexanepropionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Allyl cyclohexanepropionate should be stored in a cool, dry, and well-ventilated area away
from heat sources and open flames.[1] It should be kept in tightly sealed, light-resistant
containers to prevent degradation.[1][12] The compound is chemically stable under standard
ambient conditions.

Experimental Protocols: Synthesis

The primary method for synthesizing allyl cyclohexanepropionate is through the esterification
of 3-cyclohexylpropionic acid with allyl alcohol.[1][3]

Two-Step Synthesis from Cinnamic Acid:
A common industrial synthesis involves a two-step process starting from cinnamic acid.[6]

¢ Hydrogenation of Cinnamic Acid: Cinnamic acid is hydrogenated at high temperatures (over
200°C) using a catalyst such as palladium on carbon (Pd/C) to produce 3-
cyclohexylpropionic acid.[2][6]

» Fischer Esterification: The resulting 3-cyclohexylpropionic acid is then esterified with allyl
alcohol using an acid catalyst like concentrated sulfuric acid or p-toluenesulfonic acid under
reflux conditions.[1][2][6] The water produced during the reaction is removed azeotropically
to drive the equilibrium towards the product.[1][2]

Alternative Synthesis Routes:

o Transesterification: 3-cyclohexylpropionic acid methyl ester can be transesterified with allyl
alcohol using a calcium carbonate catalyst.[2][15] The equilibrium is shifted by removing the
resulting methanol as an azeotrope with cyclohexane.[2][15] A patent also describes a
method using an organotin catalyst for the transesterification of cyclohexylpropionic acid
methyl ester and allyl alcohol.[16]

e Phase-Transfer Catalysis: Another method involves the reaction of allyl alcohol with an
aqueous solution of the sodium or calcium salt of 3-cyclohexylpropionic acid in the presence
of sodium iodide and a phase-transfer catalyst.[2][15]

Purification:
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Following synthesis, allyl cyclohexanepropionate is typically purified by vacuum distillation.[1]

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information on specific biological activities or
signaling pathways directly modulated by allyl cyclohexanepropionate. Its primary application
and research focus have been within the flavor and fragrance industries.[1][6] Toxicological
studies have been conducted to ensure its safety for use in consumer products.[17] For
instance, it was found to be negative in an Ames test and did not show clastogenic activity in
an in vitro micronucleus test.[17]

Applications

The primary application of allyl cyclohexanepropionate is as a fragrance and flavoring
ingredient.[1][6]

o Perfumery: It is used to create fruity top notes, particularly pineapple and chamomile
nuances, in various fragrance compositions.[1][3][6] It is also used as a modifier for other
fragrance materials.[13]

o Flavors: It is a key component in artificial pineapple flavorings and is also used to modify
strawberry, raspberry, and other fruit flavors.[2][13] It is used in a variety of food products,
including baked goods, chewing gum, and beverages.[13]

Safety and Handling

Allyl cyclohexanepropionate is classified as a combustible liquid. It is harmful if swallowed, in
contact with skin, or if inhaled, and may cause an allergic skin reaction.[18] It is also very toxic
to aquatic life with long-lasting effects.[18]

Personal Protective Equipment (PPE):

When handling this compound, it is recommended to use appropriate personal protective
equipment, including:

e Gloves: To prevent skin contact.[1]

o Safety Goggles/Eyeshields: To protect the eyes.[1]
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o Respiratory Protection: A dust mask (type N95) or other suitable respirator should be used if
vapors or aerosols are generated.

First Aid Measures:
» Skin Contact: Remove contaminated clothing and rinse the skin with plenty of water.
o Eye Contact: Rinse with plenty of water and remove contact lenses if present.

 Ingestion: Immediately have the victim drink water (two glasses at most) and consult a
physician.

Mandatory Visualizations

Hydrogenation
. ; q (Pd/C, >200°C) | 3-Cyclohexylpropionic
Sl A - Acid Esterification
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Click to download full resolution via product page

Caption: Synthesis of Allyl Cyclohexanepropionate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1218758?utm_src=pdf-body-img
https://www.benchchem.com/product/b1218758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fragrance Concept
(e.g., Tropical Fruit)

\4

( Ingredient Selection )

Key Component

\4

Allyl Cyclohexanepropionate
(Pineapple Note)

\4

[Blending and Formulation

Olfactory Evaluation

“\\\feedback Loop \\\

~ \

S \

( Formula Refinement)

Final Fragrance Product

Click to download full resolution via product page

Caption: Fragrance Formulation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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